Cas no 1246833-64-6 (Nifursol-15N2,d2)

• Product Name: Nifursol-15N2,d2
• CAS No: 1246833-64-6
• MF: C₁₂H₇N₅O₉
• MW: 369.211223840714
• CID: 1062767
• PubChem ID: 71750947
• Update Time: 2025-05-21

Nifursol-15N2,d2 Chemical and Physical Properties

Names and Identifiers

• Nifursol-15N2,d2
• N-[(E)-(3,4-dideuterio-5-nitrofuran-2-yl)methylideneamino]-2-hydroxy-3,5-dinitrobenzamide
• 2-Hydroxy-3,5-dinitro-benzoic Acid 2-[(5-Nitro-2-furanyl)methylene]hydrazide-15N2,d2
• 3,5-Dinitro-salicylic Acid (5-Nitrofurfurylidene)hydrazide-15N2,d2
• Histomon-15N2,d2
• Salfuride-15N2,d2
• Sulfuride-15N2,d2
• 1246833-64-6
• N-[(E)-(3,4-Dideuterio-5-nitrofuran-2-yl)methylideneamino]-2-hydroxy-3,5-dinitro(15N)benzamide

• Inchi： 1S/C12H7N5O9/c18-11-8(3-6(15(20)21)4-9(11)16(22)23)12(19)14-13-5-7-1-2-10(26-7)17(24)25/h1-5,18H,(H,14,19)/b13-5+/i1D,2D,13+1,14+1
• InChI Key： XXUXXCZCUGIGPP-QGMBFAGFSA-N
• SMILES： OC1C(=CC(=CC=1C([15NH]/[15N]=C/C1=C([2H])C([2H])=C([N+](=O)[O-])O1)=O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 369.03100
• Monoisotopic Mass: 369.03100010g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 212Ų

Experimental Properties

• Melting Point: 212-215°C (dec.)
• PSA: 215.78000
• LogP: 3.61810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Dinitrophenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols Dinitrophenols

Additional information on Nifursol-15N2,d2

Nifursol-15N2,d2 (CAS No. 1246833-64-6): A Comprehensive Overview

Nifursol-15N2,d2, with the CAS registry number 1246833-64-6, is a specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and its potential applications in advanced materials development. The name Nifursol-15N2,d2 reflects its specific isotopic composition, where the "d" denotes deuterium, a stable isotope of hydrogen. This isotopic substitution is often utilized in nuclear magnetic resonance (NMR) studies to enhance the clarity of spectral data, aiding in the structural elucidation of complex molecules.

Recent advancements in synthetic methodologies have enabled the precise synthesis of Nifursol-15N2,d2, allowing researchers to explore its properties in greater depth. One of the most promising applications of this compound lies in its use as a precursor for high-performance polymers. Studies have shown that Nifursol-15N2,d2 can be polymerized under controlled conditions to form materials with exceptional thermal stability and mechanical strength. These polymers are being investigated for their potential use in aerospace applications, where durability under extreme conditions is paramount.

In addition to its role in polymer synthesis, Nifursol-15N2,d2 has also been explored for its electronic properties. Research conducted at leading institutions has demonstrated that this compound exhibits semiconductive behavior when incorporated into thin-film devices. This discovery has opened new avenues for its application in organic electronics, particularly in flexible displays and lightweight solar cells. The integration of Nifursol-15N2,d2 into such devices could significantly enhance their efficiency and longevity.

The isotopic substitution in Nifursol-15N2,d2 also plays a crucial role in its utility as a tracer molecule in biochemical studies. By incorporating deuterium into the structure, researchers can track the movement and transformation of this compound within biological systems with unprecedented precision. This capability has been leveraged in studies examining enzyme kinetics and metabolic pathways, providing valuable insights into cellular processes.

From a manufacturing standpoint, the production of Nifursol-15N2,d2 involves a multi-step synthesis process that requires meticulous control over reaction conditions. The use of advanced catalytic systems and purification techniques ensures the high purity of the final product, which is essential for its intended applications. The development of scalable synthesis methods has been a focal point for researchers aiming to meet the growing demand for this compound.

Looking ahead, the future of Nifursol-15N2,d2 appears bright, with ongoing research exploring its potential in drug delivery systems and nanotechnology. Its unique combination of chemical stability and functional versatility positions it as a key player in the development of next-generation materials. As scientific understanding of this compound continues to evolve, it is likely to find new applications across diverse industries.

In conclusion, Nifursol-15N2,d2 (CAS No. 1246833-64-6) stands as a testament to the ingenuity of modern chemistry. Its isotopic composition, structural properties, and versatile applications make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry and materials science continue to unfold, this compound will undoubtedly play a pivotal role in shaping the future of technology and medicine.